Cas no 1806353-58-1 (1,4-Dibromo-3-(bromomethyl)-2,5-difluorobenzene)

• Product Name: 1,4-Dibromo-3-(bromomethyl)-2,5-difluorobenzene
• CAS No: 1806353-58-1
• MF: C₇H₃Br₃F₂
• MW: 364.807526826859
• CID: 4977781
• Update Time: 2025-11-01

1,4-Dibromo-3-(bromomethyl)-2,5-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-dibromo-3-(bromomethyl)-2,5-difluorobenzene
• 2,5-Dibromo-3,6-difluorobenzyl bromide
• 1,4-Dibromo-3-(bromomethyl)-2,5-difluorobenzene

• Inchi： 1S/C7H3Br3F2/c8-2-3-6(10)5(11)1-4(9)7(3)12/h1H,2H2
• InChI Key： QAJGAKDTBVFHHT-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1CBr)F)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Additional information on 1,4-Dibromo-3-(bromomethyl)-2,5-difluorobenzene

Recent Advances in the Application of 1,4-Dibromo-3-(bromomethyl)-2,5-difluorobenzene (CAS: 1806353-58-1) in Chemical Biology and Pharmaceutical Research

1,4-Dibromo-3-(bromomethyl)-2,5-difluorobenzene (CAS: 1806353-58-1) is a halogenated aromatic compound that has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and material science. This compound, characterized by its multiple bromine and fluorine substituents, serves as a valuable building block for the synthesis of complex molecules, including pharmaceuticals, agrochemicals, and advanced materials. Recent studies have explored its utility in cross-coupling reactions, nucleophilic substitutions, and as a precursor for bioactive molecules.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the use of 1,4-Dibromo-3-(bromomethyl)-2,5-difluorobenzene as a key intermediate in the synthesis of novel kinase inhibitors. The researchers demonstrated that the bromomethyl group at the 3-position could be selectively functionalized to introduce various pharmacophores, enabling the rapid generation of diverse compound libraries. The resulting inhibitors exhibited potent activity against several cancer-related kinases, with IC50 values in the low nanomolar range. This work underscores the compound's potential in accelerating drug discovery efforts.

In another recent investigation, scientists utilized 1,4-Dibromo-3-(bromomethyl)-2,5-difluorobenzene to develop fluorescent probes for detecting reactive oxygen species (ROS) in biological systems. The compound's unique electronic properties, imparted by the fluorine atoms, allowed for the design of probes with high sensitivity and selectivity. These probes were successfully applied in live-cell imaging studies, providing insights into ROS dynamics under pathological conditions such as inflammation and neurodegeneration. This application highlights the compound's utility in chemical biology and diagnostic tool development.

Furthermore, 1,4-Dibromo-3-(bromomethyl)-2,5-difluorobenzene has been employed in materials science for the fabrication of organic electronic devices. A 2024 study in Advanced Materials reported its use as a precursor for the synthesis of conjugated polymers with tunable optoelectronic properties. The researchers found that the bromine substituents facilitated efficient polymerization via Suzuki-Miyaura coupling, while the fluorine atoms enhanced the stability and charge transport characteristics of the resulting polymers. These materials showed promise for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

Despite these advancements, challenges remain in the large-scale synthesis and handling of 1,4-Dibromo-3-(bromomethyl)-2,5-difluorobenzene due to its high reactivity and potential toxicity. Recent efforts have focused on developing safer and more efficient synthetic routes, as well as exploring its reactivity under milder conditions. A 2023 patent application disclosed an improved method for its preparation, featuring higher yields and reduced environmental impact. These developments are expected to facilitate broader adoption of this compound in both academic and industrial settings.

In conclusion, 1,4-Dibromo-3-(bromomethyl)-2,5-difluorobenzene (CAS: 1806353-58-1) continues to emerge as a valuable tool in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from drug discovery to materials science, making it a compound of significant interest for future investigations. Ongoing research is likely to uncover additional uses and optimize its synthetic accessibility, further solidifying its role in advancing these fields.